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Compound of Interest

Compound Name: 5-Eicosene

Cat. No.: B15831946

Get Quote

Anwendungs- und Protokollhinweise: Derivatisierung von 5-Eicosen für die GC-Analyse

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung 5-Eicosen (C₂₀H₄₀) ist ein langkettiges Alken, das in verschiedenen industriellen

und biologischen Matrizes vorkommt. Die Gaschromatographie-Massenspektrometrie (GC-MS)

ist eine Standardtechnik zur Analyse solcher Kohlenwasserstoffe. Die alleinige Analyse von 5-

Eicosen mittels GC-MS kann jedoch eine eindeutige Identifizierung und die genaue

Lokalisierung der Doppelbindungsposition erschweren, insbesondere bei der Unterscheidung

von anderen C₂₀H₄₀-Isomeren. Die chemische Derivatisierung ist ein entscheidender Schritt

vor der Analyse, um die Volatilität zu erhöhen, die thermische Stabilität zu verbessern und

strukturdiagnostische Informationen zu liefern.

Diese Application Note beschreibt ein detailliertes Protokoll zur Derivatisierung von 5-Eicosen

mittels Dimethyldisulfid (DMDS). Diese Methode führt zur Bildung eines Addukts, das unter

Elektronenionisations-Massenspektrometrie (EI-MS) an der ursprünglichen Position der

Doppelbindung charakteristisch fragmentiert und so eine eindeutige Strukturbestimmung

ermöglicht.[1][2][3]

Prinzip der Methode Die Derivatisierung mit Dimethyldisulfid (DMDS) ist eine etablierte

Methode zur Bestimmung der Position von Doppelbindungen in ungesättigten Verbindungen.[1]
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[4] Die Reaktion, typischerweise durch Jod katalysiert, verläuft über die Addition von zwei

Methylthio (-SCH₃)-Gruppen an die Doppelbindung von 5-Eicosen. Das resultierende Derivat,

5,6-Bis(methylthio)eicosan, wird dann mittels GC-MS analysiert. Während der Ionisation im

Massenspektrometer spaltet das Molekül bevorzugt an der C-C-Bindung zwischen den beiden

Kohlenstoffatomen, die die Methylthiogruppen tragen (die ursprüngliche Position der

Doppelbindung). Dies erzeugt zwei diagnostische Fragmentionen, deren Massen die genaue

Position der ursprünglichen Doppelbindung im Molekül bestätigen.[2][3]

Experimentelle Protokolle
1. DMDS-Derivatisierung von 5-Eicosen

Dieses Protokoll beschreibt die Bildung von Dimethyldisulfid-Addukten zur eindeutigen

Identifizierung der Doppelbindungsposition in 5-Eicosen.[2][5]

Materialien und Reagenzien:

5-Eicosen-Standard oder -Probe

Hexan (GC-Qualität)

Dimethyldisulfid (DMDS)

Jod (I₂) in Diethylether (ca. 10% w/v Lösung)

Natriumthiosulfat (Na₂S₂O₃), 5%ige wässrige Lösung

Wasserfreies Natriumsulfat (Na₂SO₄)

2-mL-GC-Vials mit Schraubverschlüssen und Septen

Mikrospritzen

Heizblock oder Wasserbad

Vortex-Mischer

Protokoll:
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Probenvorbereitung: Lösen Sie ca. 1 mg 5-Eicosen in 500 µL Hexan in einem GC-Vial.

Reagenzzugabe: Geben Sie 500 µL DMDS zur Lösung.

Katalysatorzugabe: Geben Sie 50 µL der Jod-in-Diethylether-Lösung hinzu. Das Gemisch

sollte eine rötlich-braune Farbe annehmen.

Reaktion: Verschließen Sie das Vial fest und erhitzen Sie es für 4 Stunden bei 60 °C in

einem Heizblock.[2] Schütteln Sie das Gemisch gelegentlich.

Quenchen der Reaktion: Kühlen Sie das Vial auf Raumtemperatur ab. Geben Sie

tropfenweise die 5%ige Natriumthiosulfatlösung hinzu, bis die rötlich-braune Farbe des Jods

verschwindet.

Extraktion: Geben Sie 1 mL Hexan und 1 mL deionisiertes Wasser in das Vial. Mischen Sie

kräftig auf dem Vortex-Mischer und lassen Sie die Phasen sich trennen.

Trocknung: Überführen Sie die obere organische (Hexan-)Phase vorsichtig in ein sauberes

Vial, das eine kleine Menge wasserfreies Natriumsulfat enthält, um restliches Wasser zu

entfernen.

Analyse: Die getrocknete Hexanlösung, die das DMDS-Derivat enthält, ist nun bereit für die

GC-MS-Analyse.

2. GC-MS-Analyse des DMDS-Derivats

Geräte und Bedingungen:

System: Gaschromatograph gekoppelt an ein Massenspektrometer (z. B. Agilent 7890A GC

mit 5975C MSD).

Säule: Eine unpolare Kapillarsäule wie eine DB-5ms oder HP-5ms (30 m x 0,25 mm ID, 0,25

µm Filmdicke) ist geeignet.

Trägergas: Helium mit einer konstanten Flussrate von 1,0 mL/min.

Injektor: Split/Splitless-Injektor bei 280 °C.
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Injektionsvolumen: 1 µL.

Ofenprogramm:

Anfangstemperatur: 80 °C, 2 Minuten halten.

Rampe 1: Auf 200 °C mit 15 °C/min.

Rampe 2: Auf 320 °C mit 5 °C/min, 10 Minuten halten.[2]

MS-Bedingungen:

Transferlinien-Temperatur: 290 °C.

Ionenquellentemperatur: 230 °C.

Ionisationsenergie: 70 eV (Elektronenionisation, EI).

Scan-Bereich: m/z 40–500.

Datenpräsentation
Die Derivatisierung von 5-Eicosen mit DMDS führt zu einem Produkt mit einer höheren

Molmasse und einer längeren Retentionszeit im GC. Die Massenspektrometrie-Analyse liefert

charakteristische Ionen, die eine eindeutige Identifizierung der ursprünglichen

Doppelbindungsposition ermöglichen.

Tabelle 1: Zusammenfassung der erwarteten GC-MS-Ergebnisse
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Eigenschaft
5-Eicosen
(Ausgangsmaterial)

5,6-Bis(methylthio)eicosan
(DMDS-Derivat)

Summenformel C₂₀H₄₀ C₂₂H₄₆S₂

Molekulargewicht ( g/mol ) 280,53 374,73

Erwartete Retentionszeit Früher eluierend Später eluierend

Molekülion (M⁺, m/z) 280 374

Diagnostische Fragmente

(m/z)

Komplexe Kohlenwasserstoff-

Fragmentierung
117 und 257

Anmerkung: Die diagnostischen Fragmente m/z 117 [CH₃(CH₂)₃CH(SCH₃)]⁺ und m/z 257

[CH₃(CH₂)₁₃CH(SCH₃)]⁺ entstehen durch die Spaltung der C5-C6-Bindung und sind der

entscheidende Beweis für die Position der Doppelbindung bei C5.

Visualisierungen
Die folgenden Diagramme illustrieren den chemischen Prozess und den experimentellen

Arbeitsablauf.

Abbildung 1: Chemische Reaktion von 5-Eicosen mit DMDS
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Bildunterschrift: Chemische Reaktion von 5-Eicosen mit DMDS.
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Abbildung 2: Experimenteller Arbeitsablauf für die Derivatisierung und Analyse

1. Probenvorbereitung
Lösen von 5-Eicosen in Hexan

2. Derivatisierungsreaktion
Zugabe von DMDS & Iod

Erhitzen bei 60°C

3. Quenchen & Extraktion
Zugabe von Na₂S₂O₃

Extraktion mit Hexan

4. Trocknung
Trocknen der organischen Phase

mit Na₂SO₄

5. GC-MS-Analyse
Injektion des Derivats
in das GC-MS-System

6. Datenanalyse
Identifizierung des Addukts

& der diagnostischen Fragmente

Click to download full resolution via product page

Bildunterschrift: Workflow für Derivatisierung und Analyse.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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